Cas no 1458093-98-5 (2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl)-
• CAS No: 1458093-98-5
• MF: C₁₃H₉F₅N₂
• MW: 288.215980291367
• CID: 5564838
• Update Time: 2025-10-18

2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl)-

• Inchi： 1S/C13H9F5N2/c14-10-3-1-8(11(15)5-10)6-19-12-4-2-9(7-20-12)13(16,17)18/h1-5,7H,6H2,(H,19,20)
• InChI Key： GAKKIWRDSNLPMF-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(F)C=C2F)=NC=C(C(F)(F)F)C=C1

Additional information on 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl)-

Introduction to 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl) (CAS No. 1458093-98-5)

2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl) (CAS No. 1458093-98-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that enhance its potential as a building block in drug discovery and material science applications.

The molecular formula of this compound can be expressed as C₁₄H₉F₄N₂, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The presence of multiple fluorine atoms and the specific arrangement of these atoms contribute to the compound's unique electronic properties and reactivity. These features make it a valuable candidate for further investigation in various chemical and biological contexts.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The compound in question, 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl), embodies these characteristics and represents a promising scaffold for the development of novel therapeutic agents.

The pyridine core of this molecule is a well-known pharmacophore that is frequently incorporated into active pharmaceutical ingredients (APIs) due to its ability to interact with biological receptors and enzymes. The N-[(2,4-difluorophenyl)methyl] group introduces additional complexity by providing a hydrophobic pocket that can be optimized for specific interactions with biological targets. Furthermore, the 5-(trifluoromethyl) substituent enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of fluorinated pyridine derivatives in the treatment of various diseases. For instance, compounds with similar structural motifs have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The unique electronic properties of fluorine atoms can modulate the reactivity and binding affinity of these molecules, leading to improved pharmacological outcomes.

The synthesis of 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl) involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the introduction of fluorinated aromatic rings and the formation of the pyridine-N-methyl linkage. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its versatility as a chemical probe. Researchers have utilized it as a starting material for generating libraries of derivatives that can be screened for biological activity. This approach has led to the identification of several lead compounds with promising therapeutic potential.

The fluorine atoms in this molecule play a crucial role in determining its chemical behavior. Fluorine is known for its ability to influence electronic distribution through hyperconjugation and induction effects. These effects can alter the acidity, basicity, and overall reactivity of the molecule. Additionally, fluorine's small size allows it to fit into tight binding pockets in biological targets without significantly disrupting surrounding interactions.

In conclusion, 2-Pyridinamine, N-[(2,4-difluorophenyl)methyl]-5-(trifluoromethyl) (CAS No. 1458093-98-5) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique combination of fluorinated aromatic rings and a pyridine core makes it an attractive scaffold for designing novel therapeutic agents. As research in fluorinated compounds continues to advance, this molecule is likely to play an important role in future drug discovery efforts.